amine CAS No. 1250020-35-9](/img/structure/B1464697.png)
[(1-Ethylpiperidin-4-yl)methyl](propan-2-yl)amine
Overview
Description
“(1-Ethylpiperidin-4-yl)methylamine” is a chemical compound with the molecular formula C11H24N2 and a molecular weight of 184.32 g/mol. It is related to the class of compounds known as piperidines, which are characterized by a six-membered ring containing nitrogen .
Molecular Structure Analysis
The molecular structure of “(1-Ethylpiperidin-4-yl)methylamine” consists of a piperidine ring, which is a six-membered ring with one nitrogen atom. The piperidine ring is substituted at the 1-position with an ethyl group and a methyl group attached to a propyl group .Physical And Chemical Properties Analysis
“(1-Ethylpiperidin-4-yl)methylamine” is a solid compound . More specific physical and chemical properties such as melting point, boiling point, solubility, and stability were not available in the sources I found.Scientific Research Applications
Nanotechnology
Piperidine derivatives can be functionalized to create molecules that self-assemble into nanostructures. These nanostructures have potential applications in drug delivery, imaging, and the creation of nanodevices.
Each of these applications leverages the unique chemical properties of (1-Ethylpiperidin-4-yl)methylamine , demonstrating its versatility and importance in scientific research. The ongoing exploration of piperidine derivatives continues to reveal new potential applications and contributes significantly to advancements in various scientific fields .
properties
IUPAC Name |
N-[(1-ethylpiperidin-4-yl)methyl]propan-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H24N2/c1-4-13-7-5-11(6-8-13)9-12-10(2)3/h10-12H,4-9H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WCNXNFDUWUFDIW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCC(CC1)CNC(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H24N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[(1-Ethylpiperidin-4-yl)methyl](propan-2-yl)amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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